Cas no 221524-65-8 (3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(1-hydroxyethyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(1-hydroxyethyl)-
• CAS No: 221524-65-8
• MF: C₄H₇N₃OS
• MW: 145.182878732681
• CID: 244262
• Update Time: 2024-01-26

3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(1-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(1-hydroxyethyl)-
• 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-5-(1-hydroxyethyl)- (9CI)

• Inchi： 1S/C4H7N3OS/c1-2(8)3-5-4(9)7-6-3/h2,8H,1H3,(H2,5,6,7,9)
• InChI Key： RUSZPSJFTALCOY-UHFFFAOYSA-N
• SMILES： N1C(C(O)C)=NC(=S)N1

Computed Properties

• Exact Mass: 145.031
• Monoisotopic Mass: 145.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7A^2